Cas no 1354000-94-4 ((S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide)

• Product Name: (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide
• CAS No: 1354000-94-4
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• CID: 2158894
• Update Time: 2025-11-06

(S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2,5-dichloro-benzyl)-n-methyl-propionamide
• (S)-2-Amino-N-(2,5-dichlorobenzyl)-N-methylpropanamide
• AM95661
• (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide

• Inchi： 1S/C11H14Cl2N2O/c1-7(14)11(16)15(2)6-8-5-9(12)3-4-10(8)13/h3-5,7H,6,14H2,1-2H3/t7-/m0/s1
• InChI Key： SOJKNNWOYKPXTR-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=CC=1CN(C)C([C@H](C)N)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide

Comprehensive Profile of (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide (CAS No. 1354000-94-4): Synthesis, Applications, and Research Insights

The compound (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide (CAS No. 1354000-94-4) is a chiral amide derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. With the rise of precision medicine and targeted drug design, this molecule's stereospecificity and functional groups make it a valuable intermediate for developing enzyme inhibitors and receptor modulators. Its CAS registry number (1354000-94-4) serves as a critical identifier for researchers exploring its properties in databases like PubChem and Reaxys.

Recent studies highlight the growing demand for chiral building blocks in asymmetric synthesis, where (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide plays a role. The 2,5-dichlorobenzyl moiety contributes to lipophilicity, a trait often sought in blood-brain barrier penetration studies—a hot topic in neurotherapeutic research. Meanwhile, the N-methyl-propionamide group offers hydrogen-bonding potential, relevant to molecular docking simulations frequently queried in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, this compound exemplifies the convergence of green chemistry principles and atom economy. Researchers optimizing its preparation often discuss catalytic enantioselective methods, aligning with industry trends toward sustainable APIs. Analytical techniques like HPLC chiral separation and X-ray crystallography are commonly employed to verify its optical purity—keywords frequently searched alongside CAS 1354000-94-4 in academic literature.

The structure-activity relationship (SAR) of (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide has implications for peptidomimetic design, particularly in GPCR-targeted therapies. Its rigid aromatic core and flexible amide linker provide a template for investigating conformational restriction strategies—a technique trending in cancer drug development forums. Patent analyses reveal derivatives of this scaffold appearing in applications related to metabolic disorder treatments, connecting to popular searches about diabetes and obesity research.

Quality control protocols for CAS 1354000-94-4 typically emphasize residual solvent analysis and stereochemical stability, reflecting regulatory concerns in ICH guidelines. The compound's melting point and solubility profile data are highly cited parameters, correlating with frequent queries about preclinical formulation challenges. Storage conditions under nitrogen atmosphere are often documented, addressing stability issues pertinent to nitrogen-sensitive compounds.

Emerging applications include its use as a reference standard in LC-MS method development, particularly for chiral impurity detection—a critical quality attribute in generic drug manufacturing. The dichloro-substitution pattern also attracts interest in halogen bonding studies, a niche but growing area in crystal engineering and materials science publications indexed under this CAS number.

For researchers investigating structure-based drug design, computational models of (S)-2-Amino-N-(2,5-dichloro-benzyl)-N-methyl-propionamide provide case studies for molecular dynamics simulations. These align with frequent searches about in silico ADMET prediction tools. The compound's logP calculations and pKa values are often benchmarked against machine learning algorithms in cheminformatics—an intersection of AI and medicinal chemistry drawing significant academic attention.